N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide

• IUPAC Name: N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C15H10F2N2O3/c16-9-3-4-11(12(17)6-9)14-7-10(19-22-14)8-18-15(20)13-2-1-5-21-13/h1-7H,8H2,(H,18,20)
• InChI Key: UAICUJHRRZBDAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=NOC(=C2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C15H10F2N2O3
• Molecular Weight: 304.25 g/mol

Description

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide, also known as NFPC, is a synthetic compound that has been used in a variety of scientific research applications. This compound has been extensively studied due to its unique properties, which make it an ideal candidate for a variety of research purposes.

Scientific Research Applications

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has been used in a variety of scientific research applications, including drug delivery, imaging, and gene therapy. It has been used to deliver a variety of drugs and imaging agents to specific target sites, and has also been used in gene therapy to deliver therapeutic agents to specific cells. N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has also been used in the study of cell signaling pathways, as it has been found to interact with certain proteins and enzymes involved in cell signaling.

Mechanism of Action

The mechanism of action of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide is not yet fully understood. However, it is believed that it acts by binding to certain proteins and enzymes involved in cell signaling pathways, which leads to the activation or inhibition of certain cellular processes. Additionally, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has been found to interact with certain receptors on the cell surface, which can lead to the activation or inhibition of certain signaling pathways.
Biochemical and Physiological Effects
N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has been found to have a variety of biochemical and physiological effects, depending on the concentration and route of administration. At low concentrations, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has been found to have anti-inflammatory, anti-cancer, and anti-microbial effects. At higher concentrations, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide has been found to have neurotoxic, immunosuppressive, and cardiotoxic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in laboratory experiments is its high stability and low toxicity. Additionally, N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide is easily synthesized and can be used in a variety of research applications. However, one of the main limitations of using N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in laboratory experiments is its relatively low solubility in aqueous solutions, which can limit its use in certain applications.

Future Directions

There are a number of potential future directions for the use of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in scientific research. These include the development of new delivery systems for drugs and imaging agents, the use of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in the study of cell signaling pathways, the use of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in gene therapy, and the development of new compounds based on the structure of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide. Additionally, further research into the biochemical and physiological effects of N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide could lead to the development of new therapeutic agents.

Synthesis Methods

N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide is synthesized by a two-step process involving the reaction of 5-fluoro-2-nitrobenzaldehyde with 2-aminothiophenol in the presence of a base. The reaction of these two compounds yields the intermediate product, 5-fluoro-2-nitrobenzylthiohydantoin, which is then reacted with ethyl chloroformate in the presence of a base to produce N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide. This reaction is carried out in an inert atmosphere, and yields N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}furan-2-carboxamide in a yield of up to 90%.